![molecular formula C9H11NO2 B1407063 5-Isopropoxypicolinaldehyde CAS No. 1198166-01-6](/img/structure/B1407063.png)
5-Isopropoxypicolinaldehyde
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies :
- 5-Isopropoxypicolinaldehyde is used in the synthesis of various compounds. For example, research has explored its role in the formation of 7-chloroquinoline-4-hydrazones and other similar compounds, highlighting its utility in creating diverse molecular structures with varying intermolecular interactions (Howie et al., 2010).
Catalytic Applications :
- The compound finds application in catalysis. In particular, it is used in silver-catalyzed radical cascade cyclizations, contributing to the formation of heterocyclic compounds, which can be further used to synthesize structurally diverse polyheterocycles (Haoxiang Hu et al., 2018).
Analytical Chemistry :
- In the field of analytical chemistry, derivatives of this compound are used in spectrophotometric methods for determining trace elements like cobalt(II) in samples. This showcases its utility in sensitive and precise chemical analysis (Khedr et al., 2005).
Corrosion Inhibition :
- Research has also explored the use of derivatives of this compound in preventing corrosion, particularly in the context of steel protection in acidic environments. This application is vital in industrial settings to enhance the durability and longevity of metal components (Rbaa et al., 2020).
Medicinal Chemistry :
- While focusing on non-drug-related applications, it's noteworthy that this compound derivatives are being researched for their potential roles in medicinal chemistry. This includes studying their properties as enzyme inhibitors, which could lead to the development of new therapeutic agents (Riaz et al., 2021).
Environmental Applications :
- In environmental science, derivatives of this compound are examined for their role in the microbial metabolism of pyridine derivatives. Understanding these processes is crucial for environmental monitoring and pollution control (Qiu et al., 2018).
Properties
IUPAC Name |
5-propan-2-yloxypyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-7(2)12-9-4-3-8(6-11)10-5-9/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXIRUXLEHGHHSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CN=C(C=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.